Cas no 240121-95-3 (2-Anthracenecarboxylic acid, 6-methoxy-)

• Product Name: 2-Anthracenecarboxylic acid, 6-methoxy-
• CAS No: 240121-95-3
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1419541
• PubChem ID: 619879
• Update Time: 2025-04-20

2-Anthracenecarboxylic acid, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylic acid, 6-methoxy-
• 6-methoxyanthracene-2-carboxylic acid
• PMFIDDGZLNNMMQ-UHFFFAOYSA-N
• 6-Methoxy-2-anthracenecarboxylic acid #
• DTXSID30347298
• 240121-95-3

• Inchi： 1S/C16H12O3/c1-19-15-5-4-11-6-13-8-12(16(17)18)3-2-10(13)7-14(11)9-15/h2-9H,1H3,(H,17,18)
• InChI Key： PMFIDDGZLNNMMQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C3C=C(C(=O)O)C=CC3=CC=2C=1

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53